Cas no 2229085-26-9 (tert-butyl N-2-(2,6-difluorophenyl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(2,6-difluorophenyl)-1-oxopropan-2-ylcarbamate
• CAS No: 2229085-26-9
• MF: C₁₄H₁₇F₂NO₃
• MW: 285.286491155624
• CID: 6308175
• PubChem ID: 165707447
• Update Time: 2025-08-05

tert-butyl N-2-(2,6-difluorophenyl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2,6-difluorophenyl)-1-oxopropan-2-ylcarbamate
• EN300-2006102
• 2229085-26-9
• tert-butyl N-[2-(2,6-difluorophenyl)-1-oxopropan-2-yl]carbamate

• Inchi： 1S/C14H17F2NO3/c1-13(2,3)20-12(19)17-14(4,8-18)11-9(15)6-5-7-10(11)16/h5-8H,1-4H3,(H,17,19)
• InChI Key： KKUSZXMBRZAKCI-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C(C=O)(C)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 285.11764973g/mol
• Monoisotopic Mass: 285.11764973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-2-(2,6-difluorophenyl)-1-oxopropan-2-ylcarbamate

Introduction to Tert-butyl N-2-(2,6-difluorophenyl)-1-oxopropan-2-ylcarbamate (CAS No. 2229085-26-9)

Tert-butyl N-2-(2,6-difluorophenyl)-1-oxopropan-2-ylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2229085-26-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their stability and reactivity. The presence of a tert-butyl group and a 2-(2,6-difluorophenyl)-1-oxopropan-2-yl moiety in its molecular structure endows it with unique chemical properties that make it a promising candidate for various biochemical and pharmacological investigations.

The tert-butyl group, characterized by its bulky nature, contributes to the steric hindrance of the molecule, which can be strategically exploited in designing enzyme inhibitors or modulators. This steric effect is particularly relevant in the context of protein-ligand interactions, where precise spatial arrangement is crucial for efficacy. On the other hand, the 2-(2,6-difluorophenyl)-1-oxopropan-2-yl part introduces fluorine atoms into the structure. Fluorine substitution is a common practice in medicinal chemistry due to its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of such compounds with greater accuracy. The combination of computational methods with experimental validation has been instrumental in understanding the mechanisms of action for novel molecules like Tert-butyl N-2-(2,6-difluorophenyl)-1-oxopropan-2-ylcarbamate. Studies suggest that this compound may exhibit inhibitory properties against certain enzymes or receptors, making it a valuable scaffold for further derivatization and optimization.

In the realm of drug discovery, the development of selective inhibitors remains a cornerstone strategy. The structural features of Tert-butyl N-2-(2,6-difluorophenyl)-1-oxopropan-2-ylcarbamate position it as a potential lead compound for targeting specific biological pathways associated with diseases such as cancer, inflammation, or neurological disorders. The fluorinated aromatic ring is particularly noteworthy, as it has been shown to improve binding interactions with biological targets by increasing lipophilicity and reducing susceptibility to metabolic degradation.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and fluorination methods, have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of tailored methodologies in producing complex molecules like Tert-butyl N-2-(2,6-difluorophenyl)-1-oxopropan-2-ylcarbamate.

As research progresses, the integration of machine learning and artificial intelligence into drug discovery pipelines has accelerated the identification of promising candidates. Predictive models have been trained on large datasets to identify structural motifs that correlate with biological activity. The features present in Tert-butyl N-2-(2,6-difluorophenyl)-1-oxopropan-2-ylcarbamate, such as its fluorinated aromatic ring and carbamate functionality, align well with these predictive models, suggesting its potential as an active pharmaceutical ingredient (API).

The pharmacokinetic properties of this compound are also under investigation. Fluorinated carbamates often exhibit favorable pharmacokinetic profiles due to their enhanced bioavailability and reduced clearance rates. Understanding these properties is critical for designing clinical trials and optimizing dosing regimens if Tert-butyl N-2-(2,6-difluorophenyl)-1-oxopropan-2-ylcarbamate were to advance into human trials.

In conclusion,Tert-butyl N-2-(2,6-difluorophenyl)-1-oxopropan-2-yldicarboxamide (CAS No. 2229085269) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further exploration in drug development pipelines. As scientific methodologies continue to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.